Cas no 80649-13-4 (1,3-Dioxepane, 4,7-dimethyl-2-methylene-)

• Product name: 1,3-Dioxepane, 4,7-dimethyl-2-methylene-
• CAS No: 80649-13-4
• MF: C₈H₁₄O₂
• MW: 142.19556
• CID: 1802289
• PubChem ID: 22475668

1,3-Dioxepane, 4,7-dimethyl-2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 4,7-dimethyl-2-methylene-
• 4,7-dimethyl-2-methylidene-1,3-dioxepane
• DTXSID90625923
• 80649-13-4
• SCHEMBL4365428

• Inchi： InChI=1S/C8H14O2/c1-6-4-5-7(2)10-8(3)9-6/h6-7H,3-5H2,1-2H3
• InChI Key： YRIZQBRESDQTOJ-UHFFFAOYSA-N
• SMILES： CC1CCC(OC(=C)O1)C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų